1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-ylmethanamine

• IUPAC Name: 1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-ylmethanamine
• InChI: InChI=1S/C7H11N3O/c8-3-7-5-4-11-2-1-6(5)9-10-7/h1-4,8H2,(H,9,10)
• InChI Key: WNPSCZXFICPTIL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1NN=C2CN
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a synthetic route to the novel 3a,4-dihydro-3H,7H- and 4H,7H-pyrano[4′,3′:5,6]pyrano[4,3-c][1,2]oxazole ring systems from 3-(prop-2-en-1-yloxy)- or 3-(prop-2-yn-1-yloxy)-1H-pyrazole-4-carbaldehyde oximes has been developed. The intramolecular nitrile oxide cycloaddition (INOC) reaction was employed as the key step.

Molecular Structure Analysis

The molecular structure of “1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-ylmethanamine” can be analyzed based on its InChI code. The InChI code for this compound is 1S/C7H11N3O.2ClH/c8-3-7-5-4-11-2-1-6(5)9-10-7;;/h1-4,8H2,(H,9,10);2*1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 160.6. The compound is a powder at room temperature.

Scientific Research Applications

Green Synthesis Methodologies

1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-ylmethanamine and its derivatives have been studied for their potential in green chemistry, particularly in solvent-free synthesis. For instance, Pyrano[2,3-c]pyrazoles are synthesized through a solvent-free process, highlighting an eco-friendly approach to chemical synthesis (Al-Matar et al., 2010).

Synthesis and Characterization

Researchers have extensively studied the synthesis and characterization of various pyranopyrazoles. These studies involve examining their molecular structures and exploring new synthetic pathways. For example, novel pyranopyrazoles have been synthesized and characterized using UV-VIS, FT-IR, 1H-NMR, and 13C-NMR spectral data, providing insights into their molecular composition (Al-Amiery et al., 2012).

Antimicrobial Applications

Some derivatives of this compound have been explored for their antimicrobial properties. Research indicates that certain compounds in this class demonstrate potent antimicrobial activity, offering potential applications in combating bacterial and fungal infections (Sangani et al., 2012).

Asymmetric Synthesis

The compound and its derivatives are also significant in the field of asymmetric synthesis. Studies have shown successful applications in creating enantioselective products, an essential aspect of medicinal chemistry (Ni & Tong, 2016).

Sustainable Synthesis

The emphasis on sustainable and cost-effective synthesis methods is a notable application area. Researchers have developed efficient methods to synthesize fused 4H-pyran derivatives of pyranopyrazoles, which are environmentally friendly and economical (Khan et al., 2019).

Chemical Diversity and Functionalization

The compound’s derivatives have been used to create a diverse range of chemically functionalized products. This diversity is crucial in pharmaceutical research and material science, where specific functional groups can impart desirable properties to the final products (Prasanna et al., 2013).

Antioxidant and Cytotoxic Activities

Some derivatives have been investigated for their antioxidant and cytotoxic activities, indicating potential applications in treating diseases related to oxidative stress and cancer (Yang et al., 2014).

Safety and Hazards

The safety information available for this compound indicates that it has the hazard statements H302, H315, H319, and H335. This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.